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For Researchers, Scientists, and Drug Development Professionals
Abstract

5-Phenylthiophene-2-carboxylic acid is a bifunctional aromatic compound that has garnered
significant attention across multiple scientific disciplines. Featuring a thiophene ring substituted
with both a phenyl group and a carboxylic acid, its unique electronic and structural properties
make it a highly versatile building block. This guide provides a comprehensive overview of its
molecular structure, physicochemical properties, a detailed synthesis protocol, and its critical
applications in materials science and pharmaceutical development. The information presented
herein is intended to serve as a foundational resource for researchers and professionals
engaged in organic synthesis, medicinal chemistry, and materials science, offering both
theoretical insights and practical methodologies.

Introduction to 5-Phenylthiophene-2-carboxylic Acid

5-Phenylthiophene-2-carboxylic acid (5PT2C) is a thiophenecarboxylic acid derivative that
serves as a pivotal intermediate in the synthesis of more complex molecular architectures.[1][2]
The compound's structure, which marries the electron-rich thiophene heterocycle with a phenyl
substituent and a reactive carboxylic acid handle, imparts a unique combination of stability,
reactivity, and electronic properties. This has made it an invaluable precursor for the
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development of advanced materials such as organic semiconductors and conductive polymers.
[3] Furthermore, its structural motif is of significant interest in medicinal chemistry, where it is
explored as a scaffold for creating novel therapeutic agents with potential anti-inflammatory and
analgesic properties.[3] Its utility as a versatile building block allows chemists to construct
elaborate molecules for a wide range of applications in both academic research and industrial
R&D.[3]

Molecular Structure and Physicochemical
Properties

The molecular integrity of 5-Phenylthiophene-2-carboxylic acid is defined by a central five-
membered thiophene ring. A phenyl group is attached at the C5 position, and a carboxylic acid
group is at the C2 position. This arrangement allows for extended Tt-conjugation across the
molecule, a key factor in its application in organic electronics.

Molecular Diagram

Caption: Molecular structure of 5-Phenylthiophene-2-carboxylic acid.

Core Physicochemical Data

The key properties of 5-Phenylthiophene-2-carboxylic acid are summarized below, providing
essential information for experimental design and characterization.
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Property

Value

Source(s)

IUPAC Name

5-phenylthiophene-2-

carboxylic acid

[1]

Molecular Formula C11Hs02S [1][3]
Molecular Weight 204.25 g/mol [11[3114]
CAS Number 19163-24-7 [3]
Appearance Off-white crystalline solid [3]
Melting Point 184-190 °C [3]
C1=CC=C(C=C1)C2=CC=C(S
SMILES [1][4]
2)C(=0)0
QGMFBCDNJUZQBZ-
InChlKey [1]]4]

UHFFFAOYSA-N

Synthesis and Purification Protocol

A reliable and high-yielding method for synthesizing 5-Phenylthiophene-2-carboxylic acid is

through the basic hydrolysis of its corresponding methyl ester, 2-methoxycarbonyl-5-

phenylthiophene. This process is straightforward and serves as a robust procedure for

obtaining the target acid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 5-Phenylthiophene-2-carboxylic acid.
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Detailed Experimental Protocol

This protocol describes the hydrolysis of 2-methoxycarbonyl-5-phenylthiophene.[2]

Materials:

2-methoxycarbonyl-5-phenylthiophene (437 mg, 2.0 mmol)
Methanol (5 mL)

Tetrahydrofuran (THF) (5 mL)

1 N Sodium Hydroxide (NaOH) aqueous solution (3 mL)

1 N Hydrochloric Acid (HCI) aqueous solution (approx. 5 mL)

Deionized water (cold)

Procedure:

Dissolution: In a suitable reaction vessel, dissolve 2-methoxycarbonyl-5-phenylthiophene
(437 mg) in a mixed solvent system of methanol (5 mL) and tetrahydrofuran (5 mL). The use
of a co-solvent system ensures complete solubility of the ester starting material.

Hydrolysis: To the stirred solution, add 1 N aqueous sodium hydroxide (3 mL). The NaOH
acts as the base catalyst for the saponification of the ester to its corresponding carboxylate
salt.

Reaction: Allow the reaction mixture to stir at room temperature for 2 hours.[2] The progress
of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting
material is consumed.

Acidification: Upon completion, slowly add 1 N hydrochloric acid (approx. 5 mL) to the
reaction mixture.[2] This step protonates the sodium carboxylate salt, causing the desired
carboxylic acid to precipitate out of the solution due to its lower solubility in the aqueous-
organic mixture.

Isolation: Collect the precipitated white solid by vacuum filtration.
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e Purification: Wash the collected solid with a small amount of cold deionized water to remove
any residual salts (e.g., NaCl) and other water-soluble impurities.

e Drying: Dry the purified product under vacuum to yield 5-Phenylthiophene-2-carboxylic
acid. A reported yield for this procedure is approximately 97%.[2]

o Characterization: The identity and purity of the final product should be confirmed using
analytical techniques such as NMR spectroscopy and Mass Spectrometry. Electrospray
ionization mass spectrometry (ESI-MS) is expected to show a peak at m/z: 203 ([M-H]~).[2]

Applications in Research and Development

The unique structural features of 5-Phenylthiophene-2-carboxylic acid make it a valuable
compound in several high-technology and research fields.

o Materials Science: The extended 1t-conjugated system of the phenyl-thiophene core makes
this molecule an excellent building block for organic electronic materials.[3] It is used in the
synthesis of conductive polymers, organic light-emitting diodes (OLEDs), and photovoltaic
devices, where its electronic properties can be fine-tuned through further chemical
modification.[3]

e Pharmaceutical Development: This compound serves as a key precursor for synthesizing
biologically active molecules.[3] The thiophene ring is a well-known bioisostere for the
benzene ring, and its incorporation into drug candidates can modulate pharmacological
properties. Research has explored its derivatives for potential anti-inflammatory and
analgesic activities.

o Organic Synthesis: As a bifunctional molecule, it serves as a versatile platform for creating
more complex structures. The carboxylic acid can be readily converted into esters, amides,
or other functional groups, while the thiophene and phenyl rings can undergo further
functionalization, such as electrophilic substitution or cross-coupling reactions.[3]

o Catalysis: In coordination chemistry, 5-Phenylthiophene-2-carboxylic acid can act as a
ligand for metal centers, finding use in the development of novel catalysts for various
chemical manufacturing processes.
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Safety, Handling, and Storage

Proper handling and storage are crucial for ensuring laboratory safety and maintaining the
integrity of the compound.

o Hazard Identification: 5-Phenylthiophene-2-carboxylic acid is classified as causing skin
irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation
(Category 3).[5]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[5][6] Work should be
conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[5]

» Handling: Avoid contact with skin and eyes.[7] Wash hands and any exposed skin thoroughly
after handling.[5] Avoid breathing dust.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]
Recommended storage conditions are often between 0-8°C to ensure long-term stability.[3]

Conclusion

5-Phenylthiophene-2-carboxylic acid stands out as a compound of significant scientific and
commercial interest. Its robust synthesis, well-defined molecular structure, and versatile
reactivity provide a strong foundation for innovation. For researchers in drug discovery, it offers
a valuable scaffold for new therapeutics. For materials scientists, it is a key component in the
design of next-generation organic electronics. A thorough understanding of its properties,
synthesis, and handling is essential for unlocking its full potential in these cutting-edge
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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